Cas no 112456-62-9 (Benzene, 1-chloro-4-[(S)-methylsulfinyl]-)

• Product Name: Benzene, 1-chloro-4-[(S)-methylsulfinyl]-
• CAS No: 112456-62-9
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 1203703
• PubChem ID: 11084383
• Update Time: 2025-04-20

Benzene, 1-chloro-4-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(S)-methylsulfinyl]-
• 1-Chloro-4-((S)-methylsulfinyl)benzene
• UNII-2KC6764B3Z
• Benzene, 1-chloro-4-((S)-methylsulfinyl)-
• (S)-p-Chlorophenyl methyl sulfoxide
• 4-Chlorophenyl methyl sulfoxide, (-)-
• 2KC6764B3Z
• (S)-4-chlorophenyl methyl sulfoxide
• 4-Chlorophenyl methyl sulfoxide, (S)-
• 112456-62-9
• SCHEMBL19079696
• Q27896850

• Inchi： 1S/C7H7ClOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,1H3/t10-/m0/s1
• InChI Key： UBDUBBTYCRJUHW-JTQLQIEISA-N
• SMILES： ClC1C=CC(=CC=1)[S@](C)=O

Computed Properties

• Exact Mass: 173.99071
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides